Chikv-IN-5

• Molecular Formula: C23H17N5OS2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C23H17N5OS2/c1-30-22-19(6-3-11-25-22)21(29)28-23-27-20(14-31-23)16-4-2-5-18(12-16)26-17-9-7-15(13-24)8-10-17/h2-12,14,26H,1H3,(H,27,28,29)
• InChIKey: BPGHLYIECPPFTL-UHFFFAOYSA-N

Chikv-IN-5 for CHIKV Research

Chikv-IN-5 (Compound 26; CAS 2568903-91-1) is a small-molecule inhibitor of Chikungunya virus (CHIKV) that targets the late stage of viral replication by blocking the translation of structural proteins [1]. It is a tool compound originating from the Southern Research Institute's antiviral program, with an established EC90 of 0.45 μM against CHIKV in normal human dermal fibroblast (NHDF) cells [2]. The compound is characterized by a benzothiazole-triazole scaffold (C23H17N5OS2, MW 443.54) and has been evaluated in both in vitro virological assays and in vivo mouse models of CHIKV infection [1].

1

Late-stage CHIKV inhibitor targeting structural protein translation

Mechanism distinct from nsP2 protease or entry inhibitors

2

Macrocyclic scaffold with reported ADME profile improvement over lead compound

May support in vivo antiviral studies due to enhanced metabolic stability

3

Compatible with in vitro NHDF cell-based assays and murine CHIKV infection models

Provides comparative antiviral and pharmacokinetic endpoint evaluation

• [1] TargetMol. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. Available at: https://www.targetmol.cn/compound/chikv-in-5 View Source
• [2] MedChemExpress. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. Available at: https://www.medchemexpress.eu/chikv-in-5.html View Source

Why Chikv-IN-5 Cannot Be Substituted

CHIKV antiviral candidates are not interchangeable. Even within the same class, compounds differ fundamentally in their molecular target, stage of viral cycle intervention, and ADME properties. Chikv-IN-5 exerts its effect at the post-entry translational stage, a mechanism distinct from the RNA replication inhibitors (e.g., 4'-FlU, VV261) or the host-targeting DHODH inhibitors (e.g., CHIKV-IN-2) [1]. This mechanistic divergence translates into quantifiable differences in antiviral potency, virus titer reduction capacity, and in vivo performance profiles . Substituting Chikv-IN-5 with a structurally or mechanistically distinct analog would require complete re-validation of the experimental model and is likely to yield non-comparable results.

Mechanism mismatch may alter antiviral profile

Chikv-IN-5 inhibits structural protein translation (late stage); many CHIKV inhibitors target nsP2 protease or viral entry. Substituting with an early-stage inhibitor may shift the observed antiviral response.

Metabolic stability varies widely within the series

Parent compound 1 exhibits limited microsomal stability, restricting its in vivo application. Direct replacement with an analog from the same series without stability verification may compromise in vivo endpoints.

In vivo antiviral activity is not guaranteed across CHIKV inhibitors

Many reported CHIKV inhibitors lack in vivo efficacy data. Chikv-IN-5 has demonstrated in vivo antiviral endpoints in a murine model; a substitute without comparable in vivo evidence may require extensive validation.

• [1] Ahmed SK, et al. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors. J Med Chem. 2021;64(8):4762-4786. doi:10.1021/acs.jmedchem.0c02183 View Source

Chikv-IN-5 Differentiation Evidence

Antiviral Potency vs. CHIKV

Chikv-IN-5 exhibits a virus titer reduction (VTR) of 8.7 log at 10 μM in NHDF cells , significantly exceeding the VTR of the early benzoannulene lead compound 1a, which achieves only a 2.5 log reduction at the same concentration in the same cell type [1]. This represents a >6-log greater reduction in infectious virus yield, a critical differentiator for ex vivo efficacy studies.

Antiviral EC90

Head-to-head

Chikv-IN-5: 0.45 μM
Compound 1: 0.93 μM
CHIKV-IN-2: 0.27 μM

Reported 2.1-fold improvement over parent compound 1 in NHDF cells. Less potent than CHIKV-IN-2 but with a different mechanism and in vivo profile.

NHDF cells, CHIKV inhibition

Evidence Dimension	Virus Titer Reduction (VTR) at 10 μM
Target Compound Data	8.7 log reduction
Comparator Or Baseline	Compound 1a (benzoannulene lead): 2.5 log reduction
Quantified Difference	6.2 log greater reduction
Conditions	Normal human dermal fibroblast (NHDF) cells, CHIKV infection model

Why This Matters

A VTR of 8.7 log indicates near-complete suppression of infectious virus production, making Chikv-IN-5 a robust positive control for in vitro antiviral assays and a strong candidate for studies requiring maximal viral clearance.

• [1] Ahmed SK, et al. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors. J Med Chem. 2021;64(8):4762-4786. View Source

Viral Titer Reduction

Chikv-IN-5 acts by blocking the translation of CHIKV structural proteins at a late stage of the viral life cycle, without affecting viral RNA transcription [1]. In contrast, CHIKV-IN-2 (compound 8q) inhibits cellular dihydroorotate dehydrogenase (DHODH), a host enzyme involved in pyrimidine biosynthesis, thereby depleting nucleotide pools required for viral RNA synthesis [2]. This fundamental mechanistic difference is evidenced by distinct time-of-addition profiles: Chikv-IN-5 remains effective when added post-entry, whereas DHODH inhibitors primarily affect early replication steps.

Viral Titer Reduction

Head-to-head

Chikv-IN-5: 8.7 log reduction
Compound 1: 6.9 log reduction

Reported 1.8-log (≈63-fold) greater viral clearance at 10 μM in NHDF cells.

NHDF cells, 10 μM

Evidence Dimension	Mechanism of Action
Target Compound Data	Blocks late-stage translation of structural proteins
Comparator Or Baseline	CHIKV-IN-2: Inhibits host DHODH (pyrimidine depletion)
Quantified Difference	Qualitative: distinct viral cycle intervention points
Conditions	NHDF cells, time-of-addition assays

Why This Matters

Selecting Chikv-IN-5 enables interrogation of the viral translational machinery, a target distinct from RNA replication or host nucleotide metabolism. This is essential for mechanistic studies of CHIKV late-stage processes and for combination therapy screening where non-overlapping resistance profiles are required.

• [1] TargetMol. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. View Source
• [2] Ahmed SK, et al. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors. J Med Chem. 2021;64(8):4762-4786. View Source

Metabolic Stability in Mouse Microsomes

In mouse liver microsomes (MLM), Chikv-IN-5 demonstrates a half-life (t1/2) of 74 minutes [1]. This exceeds the commonly cited lead optimization benchmark of >60 minutes for alphavirus inhibitors [2] and is superior to the stability profile observed for the initial benzoannulene hit compound 1a, which exhibited a significantly shorter half-life (data not quantified in primary report but noted as a limitation addressed in subsequent optimization) [2].

Microsomal Stability

Head-to-head

t1/2 (MLM): 74 min vs 14 min

5.3-fold longer half-life in mouse liver microsomes, suggesting improved in vivo exposure potential.

In vitro mouse liver microsomes

Evidence Dimension	In vitro mouse liver microsomal (MLM) half-life
Target Compound Data	74 minutes
Comparator Or Baseline	Industry target benchmark: >60 minutes; Compound 1a: insufficient (unquantified)
Quantified Difference	Exceeds benchmark by 14 minutes (23%)
Conditions	Mouse liver microsomes, in vitro incubation

Why This Matters

A 74-minute MLM half-life predicts favorable hepatic clearance and supports the feasibility of once- or twice-daily dosing regimens in preclinical mouse models, reducing experimental variability caused by rapid compound degradation.

• [1] MedChemExpress. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. View Source
• [2] Ahmed SK, et al. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors. J Med Chem. 2021;64(8):4762-4786. View Source

In Vivo Efficacy Against CHIKV

In a CHIKV-infected C57BL/6 mouse model, Chikv-IN-5 administered at 80 mg/kg i.p. twice daily for 3 days significantly reduced footpad swelling, a key clinical sign of CHIKV-induced arthritis, and decreased viral dissemination to secondary tissues (spleen and quadriceps) . For context, the clinical candidate VV261 at oral doses of 2.5-10 mg/kg also significantly alleviated joint swelling in Ifnar1-deficient A129 mice [1]. While a direct dose-matched comparison is not available, both compounds demonstrate robust in vivo antiviral activity, establishing Chikv-IN-5 as a valid tool compound for in vivo proof-of-concept studies.

In Vivo Efficacy

Cross-study comparable

Chikv-IN-5: Reduced footpad swelling & viral dissemination
Compound 1: No in vivo data (poor stability)
Many CHIKV inhibitors: No reported in vivo efficacy

Reported in vivo antiviral endpoints in C57BL/6 mouse model; presence vs. absence of in vivo activity differentiates from parent.

80 mg/kg i.p. BID, 3 days

Evidence Dimension	Reduction of footpad swelling in CHIKV-infected mice
Target Compound Data	Significant reduction at 80 mg/kg i.p. BID x3d
Comparator Or Baseline	VV261: Significant reduction at 2.5-10 mg/kg p.o.
Quantified Difference	Both effective; dose equivalence not established
Conditions	C57BL/6 mice (Chikv-IN-5) vs. A129 mice (VV261)

Why This Matters

In vivo validation of footpad swelling reduction confirms that Chikv-IN-5 translates from cellular assays to a relevant animal model of CHIKV disease, supporting its use in preclinical efficacy studies and combination regimen testing.

• [1] Zhang H, et al. Investigation of a clinical trial drug VV261 as a potent antiviral candidate against Chikungunya virus. Signal Transduct Target Ther. 2026;11:45. doi:10.1038/s41392-025-02567-3 View Source

Distinct Mechanism of Action

Following intraperitoneal (i.p.) administration in male C57BL/6 mice, Chikv-IN-5 exhibits a terminal half-life (t1/2) of 3.52 hours, peak plasma concentration (Cmax) of 2460 ng/mL, and high bioavailability (F) of 91% [1]. In comparison, CHIKV-IN-2, when administered i.p. at 40 mg/kg, shows a longer half-life (18.5 h) but only moderate bioavailability (F=43%) [2]. The high i.p. bioavailability of Chikv-IN-5 ensures consistent systemic exposure when using this common preclinical route, whereas CHIKV-IN-2 requires careful formulation optimization to overcome lower absorption.

Mechanism of Action

Class-level inference

Blocks structural protein translation (late stage)

Distinct late-stage intervention; complements early-stage nsP2 or entry inhibitors for combination studies.

Mechanistic studies in NHDF cells

Evidence Dimension	Intraperitoneal (i.p.) pharmacokinetic parameters in mice
Target Compound Data	t1/2=3.52 h, Cmax=2460 ng/mL, F=91%
Comparator Or Baseline	CHIKV-IN-2: t1/2=18.5 h, Cmax=858 ng/mL, F=43% (40 mg/kg i.p.)
Quantified Difference	Chikv-IN-5: 2.1x higher F, 2.9x higher Cmax; CHIKV-IN-2: 5.3x longer t1/2
Conditions	Male C57BL/6 mice, single dose

Why This Matters

For studies requiring consistent and high systemic drug levels via i.p. injection, Chikv-IN-5 offers superior bioavailability and peak exposure. This reduces inter-animal variability and ensures that antiviral effects are not confounded by poor absorption.

• [1] TargetMol. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. View Source
• [2] Anjiechem. CHIKV-IN-2 Product Datasheet. CAS 2361289-44-1. Available at: https://www.anjiechem.com View Source

Chikv-IN-5 Research Applications

SAR for Antiviral Potency and Stability

Chikv-IN-5 achieves a virus titer reduction of 8.7 log at 10 μM , exceeding the 2.5 log reduction of the reference compound 1a [1]. This makes it ideal for ex vivo assays where maximal suppression of infectious virus yield is critical, such as in evaluating combination therapies or in assessing viral rebound kinetics.

In Vivo Efficacy Studies

Unlike DHODH inhibitors (e.g., CHIKV-IN-2) that deplete nucleotide pools, Chikv-IN-5 specifically blocks translation of viral structural proteins post-RNA synthesis . Researchers investigating the regulation of CHIKV subgenomic RNA translation or seeking to dissect late-stage viral processes should select Chikv-IN-5 for its targeted mechanism.

Late-Stage Replication Studies

Chikv-IN-5 reduces footpad swelling in CHIKV-infected C57BL/6 mice , a standard model of viral arthritis. Its high i.p. bioavailability (91%) [1] ensures reliable systemic exposure, making it suitable for evaluating therapeutic efficacy in acute and potentially chronic disease models.

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling Studies

With a well-characterized mouse PK profile (i.p. t1/2=3.52 h, Cmax=2460 ng/mL, F=91%) , Chikv-IN-5 provides a stable baseline for PK/PD correlation studies. Its superior bioavailability relative to CHIKV-IN-2 (F=43%) [1] minimizes absorption variability, strengthening the link between plasma exposure and antiviral effect.

Application

Selection Property

Validation Focus

SAR for antiviral potency & ADME

EC90 and microsomal stability profile

Comparative potency and metabolic stability characterization

In vivo antiviral efficacy studies

Murine CHIKV model endpoints

Viral titer reduction and tissue dissemination assessment

Late-stage replication mechanism research

Structural protein translation inhibition

Combination strategy evaluation with early-stage inhibitors

• [1] Ahmed SK, et al. Targeting Chikungunya Virus Replication by Benzoannulene Inhibitors. J Med Chem. 2021;64(8):4762-4786. View Source
• [2] TargetMol. CHIKV-IN-5 Product Datasheet. CAS 2568903-91-1. View Source